Cas no 2228638-47-7 (3-(1-bromo-2-methylpropan-2-yl)-1,4-dimethyl-1H-pyrazole)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)-1,4-dimethyl-1H-pyrazole
• CAS No: 2228638-47-7
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 6552161
• PubChem ID: 165711231
• Update Time: 2025-07-02

3-(1-bromo-2-methylpropan-2-yl)-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)-1,4-dimethyl-1H-pyrazole
• EN300-1920931
• 2228638-47-7

• Inchi： 1S/C9H15BrN2/c1-7-5-12(4)11-8(7)9(2,3)6-10/h5H,6H2,1-4H3
• InChI Key： FQTBABOZDYVWHN-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C(C)=CN(C)N=1

Computed Properties

• Exact Mass: 230.04186g/mol
• Monoisotopic Mass: 230.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)-1,4-dimethyl-1H-pyrazole

Comprehensive Overview of 3-(1-bromo-2-methylpropan-2-yl)-1,4-dimethyl-1H-pyrazole (CAS No. 2228638-47-7)

The compound 3-(1-bromo-2-methylpropan-2-yl)-1,4-dimethyl-1H-pyrazole (CAS No. 2228638-47-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazole core and a bromoalkyl substituent, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the key reasons for the growing interest in 3-(1-bromo-2-methylpropan-2-yl)-1,4-dimethyl-1H-pyrazole is its versatility in chemical transformations. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis. This adaptability aligns with the current trend in green chemistry, where efficient and sustainable synthetic routes are highly prioritized.

In recent years, the demand for heterocyclic compounds like pyrazoles has surged due to their prevalence in bioactive molecules. The 1,4-dimethyl-1H-pyrazole moiety in this compound is particularly noteworthy, as it mimics structural motifs found in several FDA-approved drugs. This has led to increased searches for "pyrazole derivatives in drug discovery" and "CAS 2228638-47-7 applications" across scientific databases and search engines.

Another area of interest is the compound's potential role in agrochemical innovation. With the global push toward sustainable farming, researchers are investigating 3-(1-bromo-2-methylpropan-2-yl)-1,4-dimethyl-1H-pyrazole as a precursor for novel pesticides or herbicides. Its structural complexity offers a scaffold for designing molecules with targeted activity against pests while minimizing environmental impact—a topic frequently queried as "eco-friendly agrochemicals" in AI-driven search trends.

From a technical standpoint, the synthesis and characterization of CAS No. 2228638-47-7 require advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the compound's purity and stability, which are critical for reproducibility in research. Queries like "how to analyze pyrazole derivatives" or "NMR data for bromoalkyl pyrazoles" reflect the practical challenges addressed by scientists working with this compound.

In conclusion, 3-(1-bromo-2-methylpropan-2-yl)-1,4-dimethyl-1H-pyrazole represents a compelling case study at the intersection of medicinal chemistry and materials science. Its multifaceted applications, coupled with the rise of computational chemistry tools for molecule design, position it as a compound of enduring relevance. As search trends indicate, the scientific community continues to seek deeper insights into its properties and potential, making it a focal point for future innovation.